Cas no 72987-33-8 (Methanone,(2-methyl-6-benzoxazolyl)phenyl-)
72987-33-8 structure
Product Name:Methanone,(2-methyl-6-benzoxazolyl)phenyl-
CAS No:72987-33-8
MF:C15H11NO2
MW:237.253343820572
CID:563349
PubChem ID:175359
Update Time:2025-04-19
Methanone,(2-methyl-6-benzoxazolyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(2-methyl-6-benzoxazolyl)phenyl-
- (2-methyl-1,3-benzoxazol-6-yl)-phenylmethanone
- 2-methyl-6-benzoxazol-1-yl phenyl ketone
- (2-methyl-1,3-benzoxazol-6-yl)(phenyl)methanone
- 2-Methyl-6-benzoylbenzoxazole
- EINECS 277-182-5
- NS00037454
- Methanone, (2-methyl-6-benzoxazolyl)phenyl-
- 72987-33-8
- DTXSID5072696
-
- Inchi: 1S/C15H11NO2/c1-10-16-13-8-7-12(9-14(13)18-10)15(17)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: OMYCUQIDXCNEHW-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2C=CC(C(C3C=CC=CC=3)=O)=CC1=2
Computed Properties
- Exact Mass: 237.078978594g/mol
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 43.1Ų
Methanone,(2-methyl-6-benzoxazolyl)phenyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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